4-(2-Methoxyethyl)phenylboronic acid

• IUPAC Name: [4-(2-methoxyethyl)phenyl]boronic acid
• InChI: InChI=1S/C9H13BO3/c1-13-7-6-8-2-4-9(5-3-8)10(11)12/h2-5,11-12H,6-7H2,1H3
• InChI Key: ZXZQLVLSZIJHSN-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)CCOC)(O)O
• Molecular Formula: C9H13BO3
• Molecular Weight: 180.01 g/mol
• CAS RN: 188479-23-4

Description

“4-(2-Methoxyethyl)phenylboronic acid” is a chemical compound with the CAS Number: 188479-23-4. It has a molecular weight of 180.01 and is typically in powder form. The IUPAC name for this compound is 4-(2-methoxyethyl)phenylboronic acid.

Molecular Structure Analysis

The InChI code for “4-(2-Methoxyethyl)phenylboronic acid” is 1S/C9H13BO3/c1-13-7-6-8-2-4-9(5-3-8)10(11)12/h2-5,11-12H,6-7H2,1H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“4-(2-Methoxyethyl)phenylboronic acid” is a powder that is stored at room temperature.

Scientific Research Applications

Organic Polymers

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Separation and Sensing

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Enrichment of Cis-Diol Containing Molecules

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Extraction of Nucleosides

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Catalysts for Suzuki-Miyaura Cross-Coupling Reactions

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All-Polymer Solar Cells

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Safety and Hazards

This compound is labeled with the signal word “Warning” and has hazard statements H315, H319, and H335. Precautionary measures include avoiding inhalation, contact with skin and eyes, and ensuring adequate ventilation.

Mechanism of Action

Target of Action

The primary target of 4-(2-Methoxyethyl)phenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound acts as an organoboron reagent in this process .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This interaction results in the formation of new carbon-carbon bonds .

Biochemical Pathways

The affected pathway is the Suzuki–Miyaura cross-coupling reaction . The downstream effects of this pathway include the formation of new carbon-carbon bonds, enabling the synthesis of a wide range of organic compounds .

Pharmacokinetics

It’s known that boronic acids, in general, are relatively stable and readily prepared . They are soluble in most polar organic solvents and poorly soluble in hexanes and carbon tetrachloride . These properties may impact the bioavailability of the compound.

Result of Action

The result of the action of 4-(2-Methoxyethyl)phenylboronic acid is the formation of new carbon-carbon bonds through the Suzuki–Miyaura cross-coupling reaction . This enables the synthesis of a wide range of organic compounds .

Action Environment

The action of 4-(2-Methoxyethyl)phenylboronic acid is influenced by environmental factors such as the presence of a transition metal catalyst (typically palladium) and the reaction conditions . The compound is generally environmentally benign, contributing to the mild and functional group tolerant reaction conditions of the Suzuki–Miyaura cross-coupling .

Synthesis routes and methods

Procedure details

To a solution of 1-bromo-4-(2-methoxyethyl)benzene (1 g, 4.6 mmole) in THF (15 mL) at −78° C. was added dropwise BuLi (2.5M in hexane) (2.4 mL, 6 mmole). After stirring at −78° C. for 20 min, trimethyl borate (0.62 g, 6 mmole) was added to the mixture at −78° C. The mixture was slowly warmed to room temperature and stirred at room temperature for 1 h. 2N HCl was added to the reaction mixture and stirred for 2 h. The mixture was extracted with ether, washed with water, dried over MgSO4, and filtered. Hexane was added to the ether solution. Solid was precipitated and collected by filtration. The solid was used in the next step without purification. MS (ESI) m/z: Calc: 180.0 (M+). Found: 181.3 (M++1).